2-(3,4-dimethylphenoxy)-N-{[(phenylamino)thioxomethyl]amino}acetamide

• IUPAC Name: 1-[[2-(3,4-dimethylphenoxy)acetyl]amino]-3-phenylthiourea
• InChI: InChI=1S/C17H19N3O2S/c1-12-8-9-15(10-13(12)2)22-11-16(21)19-20-17(23)18-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,21)(H2,18,20,23)
• InChI Key: NMYARODBDPIDNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NNC(=S)NC2=CC=CC=C2)C
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol
• CAS No.: 136414-05-6

Description

2-(3,4-dimethylphenoxy)-N-{[(phenylamino)thioxomethyl]amino}acetamide is a useful research compound. Its molecular formula is C17H19N3O2S and its molecular weight is 329.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis and Molecular Docking Analysis of Anticancer Drug : A compound similar to the requested chemical, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, has been synthesized and studied for its anticancer activity. The study involved in silico modeling targeting the VEGFr receptor, indicating potential applications in cancer treatment (Sharma et al., 2018).

pKa Determination and Drug Precursor Analysis

• pKa Determination of Newly Synthesized Derivatives : Research on derivatives of the requested chemical, specifically N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide, identified their acidity constants through UV spectroscopic studies. This kind of research is crucial for understanding the chemical properties of potential drug precursors (Duran & Canbaz, 2013).

Anticancer Activity Study

• Anticancer Activities of Acetamide Derivatives : A study explored the anticancer properties of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives, showing reasonable activity against various cancer types, particularly melanoma cell lines. This indicates the relevance of such compounds in developing cancer treatments (Duran & Demirayak, 2012).

Applications in Photoinitiators

• Use in Nano-Photoinitiator for PMMA Hybrid Networks : Another related compound, 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide, was synthesized for use in a nano-photoinitiator. This photoinitiator showed improved thermal stability and robustness in poly(methyl methacrylate) matrices, indicating its potential in material science applications (Batibay et al., 2020).

Other Applications

• Development of Fluorescent Probes : A study on 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide, a chemical with structural similarities, focused on its application as a molecular probe for measuring carbonyl compounds in environmental water samples, highlighting its potential in environmental monitoring (Houdier et al., 2000).

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of preliminary studies.